Cas no 140235-40-1 (Ethyl 2-((4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate)

• Product Name: Ethyl 2-((4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• CAS No: 140235-40-1
• MF: C₁₁H₂₀O₅
• MW: 232.273504257202
• CID: 139104
• PubChem ID: 56846281
• Update Time: 2025-04-19

Ethyl 2-((4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• D-erythro-Hexonicacid, 2,4-dideoxy-3,5-O-(1-methylethylidene)-, ethyl ester
• ETHYL (3R,5S)-6-HYDROXY-3,5-O-ISO-PROPYLIDENE-3,5-DIHYDROXYHEXANOATE
• ethyl 3R,5S-6-hydroxy-3,5-O-isopropylidene-3,5-dihydroxyhexanoate
• AKOS015914473
• SCHEMBL6270051
• ETHYL 2-[(4R,6S)-6-(HYDROXYMETHYL)-2,2-DIMETHYL-1,3-DIOXAN-4-YL]ACETATE
• 140235-40-1

• Inchi： 1S/C11H20O5/c1-4-14-10(13)6-8-5-9(7-12)16-11(2,3)15-8/h8-9,12H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key： CHYUYMSRHNTVHQ-BDAKNGLRSA-N
• SMILES： O1C(C)(C)O[C@H](CO)C[C@@H]1CC(=O)OCC

Computed Properties

• Exact Mass: 232.13100
• Monoisotopic Mass: 232.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.057
• PSA: 64.99000
• LogP: 0.84210